Cas no 89036-27-1 (Benzo[b]thiophene, 4,5,6,7-tetrahydro-7-methyl-2-pentyl-)

Benzo[b]thiophene, 4,5,6,7-tetrahydro-7-methyl-2-pentyl- structure
89036-27-1 structure
Product Name:Benzo[b]thiophene, 4,5,6,7-tetrahydro-7-methyl-2-pentyl-
CAS No:89036-27-1
MF:C14H22S
MW:222.389482975006
CID:615069
PubChem ID:13067823
Update Time:2025-04-19

Benzo[b]thiophene, 4,5,6,7-tetrahydro-7-methyl-2-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene, 4,5,6,7-tetrahydro-7-methyl-2-pentyl-
    • 7-methyl-2-pentyl-4,5,6,7-tetrahydro-1-benzothiophene
    • DTXSID90517192
    • 89036-27-1
    • Inchi: 1S/C14H22S/c1-3-4-5-9-13-10-12-8-6-7-11(2)14(12)15-13/h10-11H,3-9H2,1-2H3
    • InChI Key: YTFFTBUTBDLFHW-UHFFFAOYSA-N
    • SMILES: S1C(CCCCC)=CC2CCCC(C)C1=2

Computed Properties

  • Exact Mass: 222.14422188g/mol
  • Monoisotopic Mass: 222.14422188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 28.2Ų

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